4-(Piperazin-1-yl)-6-(trifluoromethyl)pyrimidine dihydrochloride

• IUPAC Name: 4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine;dihydrochloride
• InChI: InChI=1S/C9H11F3N4.2ClH/c10-9(11,12)7-5-8(15-6-14-7)16-3-1-13-2-4-16;;/h5-6,13H,1-4H2;2*1H
• InChI Key: LBEILWQGOOEWPN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=NC=NC(=C2)C(F)(F)F.Cl.Cl
• Molecular Formula: C9H13Cl2F3N4
• Molecular Weight: 305.12 g/mol

Description

The compound “4-(Piperazin-1-yl)-6-(trifluoromethyl)pyrimidine dihydrochloride” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene, with two nitrogen atoms at positions 1 and 3 of the six-member ring.

Scientific Research Applications

Synthesis and Chemical Properties

Research has demonstrated the synthesis and evaluation of various derivatives of 4-piperazino pyrimidines for their pharmacological properties. For example, Mattioda et al. (1975) synthesized a series of 4-piperazinopyrimidines with antiemetic, tranquilizing, analgesic, antiserotonin, and musculotropic-spasmolytic properties, highlighting the versatile therapeutic potential of these compounds (Mattioda et al., 1975). Similarly, the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines from visnaginone and khellinone showed significant analgesic and anti-inflammatory activities, indicating the broad pharmacological applications of pyrimidine derivatives (Abu‐Hashem et al., 2020).

Pharmacokinetics and Metabolism

The metabolism and pharmacokinetics of related compounds have been studied to understand their behavior in biological systems. For instance, Sharma et al. (2012) investigated the metabolism of a dipeptidyl peptidase IV inhibitor, revealing insights into its metabolic pathways and elimination mechanisms, which are crucial for optimizing therapeutic efficacy and safety (Sharma et al., 2012).

Antitumor and Antiproliferative Activities

Several studies have focused on the antitumor and antiproliferative effects of pyrimidine derivatives. Mallesha et al. (2012) synthesized 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives and evaluated their antiproliferative activity against human cancer cell lines, with some compounds showing significant activity, suggesting their potential as anticancer agents (Mallesha et al., 2012).

Vasodilatory and Hypotensive Effects

Research by McCall et al. (1983) introduced di- and triaminopyrimidine 3-oxides as hypotensives, acting through direct vasodilation. This study contributes to understanding the cardiovascular applications of pyrimidine derivatives, offering a basis for developing new therapeutic agents for hypertension (McCall et al., 1983).